Cas no 1512740-82-7 (3-(2-ethylphenyl)-3-hydroxypropanenitrile)

3-(2-Ethylphenyl)-3-hydroxypropanenitrile is a versatile nitrile derivative with a hydroxyl functional group, offering utility as an intermediate in organic synthesis. Its structure, featuring an ethyl-substituted aromatic ring and a hydroxy-nitrile moiety, enables applications in pharmaceuticals, agrochemicals, and fine chemical production. The compound’s reactivity allows for further functionalization, including reduction to amines or conversion to carboxylic acids. Its stability under standard conditions and compatibility with common solvents enhance its practicality in multistep syntheses. The presence of both polar (hydroxy, nitrile) and nonpolar (ethylphenyl) groups makes it valuable for designing molecules with tailored solubility and reactivity profiles. Suitable for controlled reactions requiring selective transformations.

3-(2-ethylphenyl)-3-hydroxypropanenitrile structure

1512740-82-7 structure

Product Name:3-(2-ethylphenyl)-3-hydroxypropanenitrile

CAS No:1512740-82-7

MF:C₁₁H₁₃NO

MW:175.227022886276

CID:5858010

PubChem ID:79118977

Update Time:2025-10-10

3-(2-ethylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

- Benzenepropanenitrile, 2-ethyl-β-hydroxy-
- 2-Ethyl-β-hydroxybenzenepropanenitrile
- 3-(2-ethylphenyl)-3-hydroxypropanenitrile
- AKOS017669875
- CS-0305662
- EN300-1838543
- 1512740-82-7
- Inchi： 1S/C11H13NO/c1-2-9-5-3-4-6-10(9)11(13)7-8-12/h3-6,11,13H,2,7H2,1H3
- InChI Key： BCMMRZCQXSNBDX-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1CC)(O)CC#N

Computed Properties

Exact Mass: 175.099714038g/mol
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 44Å²

Experimental Properties

Density: 1.073±0.06 g/cm3(Predicted)
Boiling Point: 353.7±27.0 °C(Predicted)
pka: 13.01±0.20(Predicted)

3-(2-ethylphenyl)-3-hydroxypropanenitrile Pricemore >>

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